Cas no 2138173-13-2 (2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid)
2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid
- EN300-1130542
- 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid
- 2138173-13-2
-
- Inchi: 1S/C9H11N3O2S/c1-6(2)7-8(15(13)14)9-10-4-3-5-12(9)11-7/h3-6H,1-2H3,(H,13,14)
- InChI Key: AKEZXUOQJQQHJI-UHFFFAOYSA-N
- SMILES: S(C1=C2N=CC=CN2N=C1C(C)C)(=O)O
Computed Properties
- Exact Mass: 225.05719778g/mol
- Monoisotopic Mass: 225.05719778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 86.7Ų
2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1130542-0.05g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1130542-0.1g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1130542-0.25g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1130542-0.5g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1130542-1.0g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 1g |
$1057.0 | 2023-06-09 | ||
| Enamine | EN300-1130542-2.5g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1130542-5.0g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 5g |
$3065.0 | 2023-06-09 | ||
| Enamine | EN300-1130542-10.0g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 10g |
$4545.0 | 2023-06-09 | ||
| Enamine | EN300-1130542-1g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1130542-5g |
2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfinic acid |
2138173-13-2 | 95% | 5g |
$3065.0 | 2023-10-26 |
2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid
Recent Advances in the Study of 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid (CAS: 2138173-13-2)
In recent years, the compound 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid (CAS: 2138173-13-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazolopyrimidine scaffold and sulfinic acid moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of research has been the synthesis and structural modification of 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid. Recent publications have reported improved synthetic routes that enhance yield and purity, making the compound more accessible for further biological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the synthesized compound.
Pharmacological studies have revealed that 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid exhibits notable activity as a modulator of specific enzymatic pathways. In vitro assays have demonstrated its inhibitory effects on key enzymes involved in inflammatory and proliferative diseases. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer and autoimmune disorders.
Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid with its biological targets. These studies highlight the compound's ability to form stable complexes with active sites of target proteins, thereby modulating their function. Such mechanistic understanding is crucial for the rational design of derivatives with enhanced potency and selectivity.
In addition to its therapeutic potential, recent research has also explored the compound's pharmacokinetic properties. Preliminary in vivo studies have assessed its bioavailability, metabolic stability, and toxicity profiles. While the results are promising, further optimization is needed to address challenges related to solubility and metabolic clearance.
In conclusion, 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfinic acid (CAS: 2138173-13-2) represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities. Ongoing research aims to refine its synthetic protocols, elucidate its mechanisms of action, and evaluate its efficacy in preclinical models. The continued exploration of this compound holds great potential for advancing therapeutic interventions in various disease areas.
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